Cas no 735291-42-6 ({[2-(Difluoromethoxy)phenyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate)

• Product Name: {[2-(Difluoromethoxy)phenyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate
• CAS No: 735291-42-6
• MF: C₁₉H₁₈F₂N₂O₆S
• MW: 440.417830944061
• CID: 6251033
• PubChem ID: 2394191
• Update Time: 2024-01-06

{[2-(Difluoromethoxy)phenyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-26592252
• SR-01000049497
• Z24395939
• SR-01000049497-1
• {[2-(difluoromethoxy)phenyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate
• 735291-42-6
• {[2-(Difluoromethoxy)phenyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate

• Inchi： 1S/C19H18F2N2O6S/c20-19(21)29-16-9-5-4-8-15(16)23-17(24)13-28-18(25)12-22-30(26,27)11-10-14-6-2-1-3-7-14/h1-11,19,22H,12-13H2,(H,23,24)/b11-10+
• InChI Key： RYZQQCAYOXTDBA-ZHACJKMWSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCC(=O)OCC(NC1C=CC=CC=1OC(F)F)=O)(=O)=O

Computed Properties

• Exact Mass: 440.08536380g/mol
• Monoisotopic Mass: 440.08536380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides